![molecular formula C15H24N2O5 B558090 Boc-Pro-Pro-OH CAS No. 15401-08-8](/img/structure/B558090.png)
Boc-Pro-Pro-OH
Overview
Description
“Boc-Pro-Pro-OH” is a compound that falls under the category of Boc-Amino Acids and Derivatives . The Boc group (tert-butoxycarbonyl) is a protective group used in the synthesis of peptides .
Synthesis Analysis
The synthesis of “Boc-Pro-Pro-OH” involves the use of Boc solid-phase peptide synthesis . This method is commonly used for the synthesis of peptides and involves the stepwise addition of amino acids to a growing peptide chain .
Chemical Reactions Analysis
“Boc-Pro-Pro-OH” is used in peptide synthesis, where the Boc group serves as a protective group . The Boc group can be removed under acidic conditions, allowing for the addition of other amino acids or groups .
Physical And Chemical Properties Analysis
“Boc-Pro-Pro-OH” has a molecular weight of 312.36 g/mol . More specific physical and chemical properties such as solubility, melting point, etc., are not available in the retrieved information.
Scientific Research Applications
- Researchers incorporate Boc-Pro-Pro-OH into peptide sequences to create specific peptide structures for biological studies, drug development, and protein engineering .
- These analogues can enhance peptide stability, bioavailability, and binding affinity, making them valuable tools for drug design and optimization .
- Researchers investigate its interactions with enzymes, such as proteases, to understand enzyme kinetics and design inhibitors .
- Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography use Boc-Pro-Pro-OH to explore protein folding, conformational changes, and ligand binding sites .
- Researchers separate enantiomers by forming diastereomeric salts with Boc-Pro-Pro-OH, allowing them to isolate and analyze individual stereoisomers .
Peptide Synthesis
Proline Analogues
Enzyme Inhibition Studies
Structural Biology and NMR Spectroscopy
Chiral Resolving Agent
Chemical Biology and Bioconjugation
Safety and Hazards
When handling “Boc-Pro-Pro-OH”, it’s important to avoid dust formation and avoid breathing in mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of the spill or leak .
properties
IUPAC Name |
(2S)-1-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O5/c1-15(2,3)22-14(21)17-9-4-6-10(17)12(18)16-8-5-7-11(16)13(19)20/h10-11H,4-9H2,1-3H3,(H,19,20)/t10-,11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGDABHXCVGCHBB-QWRGUYRKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1C(=O)N2CCCC2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@H]1C(=O)N2CCC[C@H]2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60474521 | |
Record name | Boc-Pro-Pro-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60474521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-Pro-Pro-OH | |
CAS RN |
15401-08-8 | |
Record name | Boc-Pro-Pro-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60474521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | L-Proline, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Are there limitations to using Boc-Pro-Pro-OH in this specific chemical transformation?
A2: Yes, the research indicated that the diastereoselectivity of the photodecarboxylative azidation reaction using Boc-Pro-Pro-OH was moderate. [] This suggests that the reaction produced a mixture of diastereomers, potentially impacting downstream applications where stereochemical purity is critical. Further optimization of the reaction conditions might be necessary to enhance diastereoselectivity for specific applications.
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